4-bromo-N-(1,1-dioxido-1,2-benzothiazol-3-yl)-N'-methyl-N'-[(4-methylphenyl)sulfonyl]benzohydrazide

• Molecular Formula: C22H18BrN3O5S2
• Molecular Weight: 548.4 g/mol
• IUPAC Name: 4-bromo-N-(1,1-dioxo-1,2-benzothiazol-3-yl)-N'-methyl-N'-(4-methylphenyl)sulfonylbenzohydrazide
• InChI: InChI=1S/C22H18BrN3O5S2/c1-15-7-13-18(14-8-15)33(30,31)25(2)26(22(27)16-9-11-17(23)12-10-16)21-19-5-3-4-6-20(19)32(28,29)24-21/h3-14H,1-2H3
• InChI Key: PPKYRUSBVDBXFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)N(C2=NS(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)Br

Description

4-bromo-N-(1,1-dioxido-1,2-benzothiazol-3-yl)-N’-methyl-N’-[(4-methylphenyl)sulfonyl]benzohydrazide: is a complex organic compound with the chemical formula CHNOS.

• It features a benzothiazole ring system with a bromine substituent, a sulfonyl group, and a hydrazide moiety.
• The compound’s structure is characterized by the presence of a 1,1-dioxido-1,2-benzothiazole ring, which imparts unique properties.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. it likely involves the condensation of appropriate precursors.
• Industrial production methods may involve modifications of existing synthetic procedures or custom approaches tailored to large-scale production.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on reaction conditions, but they likely involve modifications of the benzothiazole ring or the sulfonyl group.

Scientific Research Applications

Chemistry: The compound’s unique structure makes it interesting for synthetic chemists exploring new scaffolds.

Biology and Medicine: Research may focus on its potential as an antimicrobial, antiviral, antihypertensive, antidiabetic, or anticancer agent.

Industry: Applications could include materials science, pharmaceuticals, or agrochemicals.

Mechanism of Action

• The compound’s mechanism of action remains to be fully elucidated. It likely interacts with specific molecular targets or pathways, affecting cellular processes.

Comparison with Similar Compounds

• Unfortunately, I don’t have information on directly similar compounds. related benzothiazole derivatives exist, and further exploration could highlight its uniqueness.